
In-depth Technical Guide: (R)-Chroman-4-amine
hydrochloride

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name:
(R)-Chroman-4-amine

hydrochloride

Cat. No.: B565844 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available chemical and physical properties of

(R)-Chroman-4-amine hydrochloride. Due to the limited publicly available data, this

document focuses on the fundamental characteristics of the compound.

Chemical Properties
(R)-Chroman-4-amine hydrochloride is a chiral amine derivative of chroman. Its

hydrochloride salt form generally confers increased stability and solubility in aqueous solutions

compared to the free base.

Table 1: Core Chemical Properties of (R)-Chroman-4-amine hydrochloride

Property Value

Molecular Formula C₉H₁₂ClNO

Molecular Weight 185.65 g/mol

CAS Number 1034053-17-6

Appearance White to off-white solid

Purity ≥98%
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Structural Information
The core structure consists of a chroman ring system with an amine group at the 4-position.

The "(R)" designation indicates the stereochemistry at the chiral center (carbon-4).

Structure of (R)-Chroman-4-amine hydrochlorideC₉H₁₂ClNO

MW: 185.65

Click to download full resolution via product page

Caption: Chemical structure and basic properties of (R)-Chroman-4-amine hydrochloride.

Handling and Storage
It is recommended to store (R)-Chroman-4-amine hydrochloride in a cool, dry place, away

from incompatible substances. For long-term storage, temperatures of -20°C are advised. The

compound should be handled in a well-ventilated area, and appropriate personal protective

equipment (PPE) should be worn.

Experimental Protocols
Detailed, publicly available experimental protocols for the synthesis, purification, and analysis

of (R)-Chroman-4-amine hydrochloride are scarce. Researchers interested in utilizing this

compound would likely need to develop or adapt existing methods for the synthesis of chiral

amines or chroman derivatives.

A general workflow for characterizing a compound like this would involve:
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General Characterization Workflow

Obtain Compound
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Caption: A generalized workflow for the chemical characterization of (R)-Chroman-4-amine
hydrochloride.

Biological Activity and Signaling Pathways
Currently, there is no publicly available information detailing the specific biological activities or

associated signaling pathways for (R)-Chroman-4-amine hydrochloride. As a chiral amine, it

could potentially interact with a variety of biological targets, such as G-protein coupled

receptors (GPCRs), ion channels, or enzymes. Further research is required to elucidate its

pharmacological profile.

Disclaimer: This document is intended for informational purposes only and is based on

currently available data. It is not a substitute for rigorous experimental validation. Researchers
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should always consult primary literature and safety data sheets before handling any chemical

compound.

To cite this document: BenchChem. [In-depth Technical Guide: (R)-Chroman-4-amine
hydrochloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b565844#r-chroman-4-amine-hydrochloride-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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